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Compound of Interest

Compound Name: Ethyl bromoacetate

Cat. No.: B091307

Technical Support Center: Handling Ethyl
Bromoacetate

This guide provides comprehensive support for researchers, scientists, and drug development
professionals on managing the lachrymatory properties and other hazards associated with
Ethyl Bromoacetate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards of Ethyl bromoacetate?

Al: Ethyl bromoacetate is a highly toxic and lachrymatory (tear-inducing) liquid.[1][2][3] Its
primary hazards include:

» Severe Irritation: It is a strong irritant to the eyes, skin, mucous membranes, and respiratory
tract.[1][4][5] Vapors are particularly irritating to the eyes and can cause tearing.[1][4]

o Toxicity: It can be fatal if inhaled, swallowed, or absorbed through the skin.[4][5][6][7]

» Flammability: It is a combustible liquid and its vapors can form explosive mixtures with air.[4]

[8][°]

Q2: What immediate actions should be taken in case of exposure?
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A2: Immediate medical attention is required for any exposure.[4][9][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][5] Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[4][6][8] Seek immediate medical attention.

 Inhalation: Move the person to fresh air immediately.[4][5][11] If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration.[4][5] Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink plenty of warm water.[4][5][11] Never give anything by mouth to an
unconscious person.[4] Seek immediate medical attention.

Q3: What are the appropriate storage conditions for Ethyl bromoacetate?

A3: Ethyl bromoacetate should be stored in a cool, dry, well-ventilated area away from heat,
sparks, and open flames.[1][4][8] Keep containers tightly closed.[4][8] It should be stored
separately from incompatible materials such as oxidizing agents, reducing agents, strong acids,
and strong bases.[1][8] The storage area should be equipped with appropriate firefighting
equipment.[5]
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Issue

Possible Cause

Solution

Strong lachrymatory effect
(tearing) experienced in the
lab.

Inadequate ventilation or vapor
leakage from the experimental

setup.

1. Immediately evacuate the
area. 2. If exposure is
suspected, follow first-aid
measures for inhalation and
eye contact. 3. Ensure all work
with Ethyl bromoacetate is
conducted in a certified
chemical fume hood with
proper airflow.[1][5] 4. Check
all connections and seals in

your apparatus for leaks.

Skin irritation or redness after

handling.

Improper glove selection or
contamination of personal

clothing.

1. Immediately follow first-aid
procedures for skin contact.[4]
[8] 2. Ensure you are using
appropriate chemically
resistant gloves (consult
manufacturer's
recommendations).[4][8] 3.
Always inspect gloves for any
signs of degradation or
puncture before use.[9][11] 4.
Remove and decontaminate or
dispose of any clothing that
may have come into contact
with the chemical.[4][6]

A spill has occurred.

Accidental breakage of a
container or mishandling

during transfer.

1. Evacuate all non-essential
personnel from the spill area.
[8][9] 2. Remove all sources of
ignition.[8][9] 3. If safe to do
so, stop the leak.[12] 4. Wear
appropriate PPE, including
respiratory protection,
chemical-resistant gloves, and
splash goggles.[4][8] 5.

Contain the spill using an inert

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.chemicalbook.com/Article/How-to-properly-handle-and-store-ethyl-bromoacetate.htm
https://wap.guidechem.com/question/what-is-ethyl-bromoacetate-and-id127957.html
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://www.chemicalbook.com/msds/ethyl-bromoacetate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_992523201_ETHYLBROMOACETATE-CASNO-105-36-2-MSDS.pdf
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-BROMOACETATE-CASNO-105-36-3719B-EN.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://www.chemicalbook.com/msds/ethyl-bromoacetate.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://www.chemicalbook.com/msds/ethyl-bromoacetate.pdf
https://cameochemicals.noaa.gov/chemical/3385
https://pim-resources.coleparmer.com/sds/07246.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0856.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

absorbent material like sand,
earth, or vermiculite.[4][8] Do
not use combustible materials.
6. Place the absorbed material
into a suitable, sealed
container for disposal as
hazardous waste.[8] 7.
Ventilate the area after clean-

up is complete.[8]

Quantitative Data Summary

Physical and Chemical Properties

Property Value

Appearance Clear, colorless to yellow liquid[1][2][3][13]
Odor Fruity, pungent[3][5][14]

Boiling Point 159 °C (318 °F)

Flash Point 47 °C (117 °F)[4][14]

Density 1.506 g/cm3 at 25 °C (77 °F)

Vapor Pressure

2.6 mmHg[8]

Solubility

Insoluble in water; soluble in alcohol, ether, and
benzene[2][13]

Occupational Exposure Limits

Organization

Limit

OSHA PEL No established limit[4][8]
ACGIH TLV No established limit[8]
NIOSH REL No established limit[8]
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Note: The absence of established occupational exposure limits does not imply that the
substance is harmless. Safe work practices should always be followed.[8]

Experimental Protocols
Standard Handling Procedure

» Risk Assessment: Before beginning any experiment, conduct a thorough risk assessment for
the use of Ethyl bromoacetate.

e Engineering Controls: All manipulations of Ethyl bromoacetate must be performed within a
certified chemical fume hood to minimize inhalation exposure.[1][5] Ensure that an eyewash
station and safety shower are readily accessible.[4][8]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical splash goggles and a face shield.[4][8]

o Skin Protection: Wear chemically resistant gloves (consult glove manufacturer's data for
suitability) and a lab coat.[4][8] Consider wearing an apron or other protective clothing for
larger quantities.

o Respiratory Protection: If there is a potential for exposure above acceptable levels, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors should be
used.[4][13]

e Handling:

[¢]

Use the smallest quantity of Ethyl bromoacetate necessary for the experiment.

[e]

Avoid direct contact with the liquid and its vapors.

o

Keep the container tightly closed when not in use.[4]

o

Ground and bond containers when transferring material to prevent static discharge.[4]

o Waste Disposal: Dispose of all Ethyl bromoacetate waste and contaminated materials as
hazardous waste in accordance with local, state, and federal regulations.[8]
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Visualizations
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Caption: Workflow for handling an Ethyl bromoacetate spill.
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Caption: Decision-making process for exposure to Ethyl bromoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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